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Compound of Interest

Compound Name: 2H-Perfluoro-2-dodecenoic acid

CAS No.: 70887-94-4

Cat. No.: B1474395

Get Quote

Executive Summary
10:2 Fluorotelomer Unsaturated Carboxylic Acid (10:2 FTUCA) (CAS: 70887-94-4) is a critical,

transient intermediate in the environmental degradation of 10:2 Fluorotelomer Alcohol (10:2

FTOH). While often overlooked in favor of the terminal Perfluoroalkyl Acids (PFAAs) like PFDA

and PFOA, 10:2 FTUCA represents a "toxicity peak" in the degradation chain—exhibiting

significantly higher aquatic toxicity than its stable end-products.

This guide provides a rigorous technical analysis of the biogeochemical fate of 10:2 FTUCA. It

details the beta-oxidation mechanisms driving its transformation, the kinetic parameters

governing its persistence in soil and aqueous systems, and the validated analytical protocols

required for its quantification.

Physicochemical Identity & Chemodynamics
Understanding the biodegradation of 10:2 FTUCA requires first acknowledging its behavior as

a surfactant. Unlike shorter-chain homologs (e.g., 6:2 or 8:2 FTUCA), the C10 fluorinated tail

imparts extreme hydrophobicity, driving rapid partitioning from aqueous phases into sediment

and soil organic matter.
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Property Value / Characteristic Impact on Biodegradation

Chemical Structure
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The double bond at the

position is the primary site for

enzymatic attack.

Molecular Weight ~578.1 g/mol

High MW limits passive

diffusion across some

microbial membranes.

Log K{ow} (Predicted) > 5.5

Drives rapid sorption to

soil/sediment; reduces

bioavailability in the aqueous

phase.

Acidity (pKa) ~2.5 - 3.5

Exists primarily as an anion in

environmental pH, facilitating

ion-exchange interactions with

soil cations.

Biotransformation Pathways
The degradation of 10:2 FTUCA is not an isolated event but a specific step in the larger

Fluorotelomer Degradation Pathway. The transformation is driven by microbial oxidation,

specifically targeting the ethylenic unsaturation.

Mechanistic Pathway
The transformation follows a biological Beta-Oxidation mechanism analogous to fatty acid

metabolism.

Precursor Oxidation: 10:2 FTOH is oxidized to 10:2 FTAL (aldehyde) and then 10:2 FTCA

(saturated acid).

Desaturation: 10:2 FTCA is desaturated to form 10:2 FTUCA.

Beta-Oxidation Cycle: The
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-unsaturated bond of 10:2 FTUCA is hydrated and oxidized, eventually cleaving the ethyl
group.

Terminal Mineralization: This releases the stable perfluorinated chain, typically yielding

Perfluorodecanoic Acid (PFDA) as the primary metabolite, with minor amounts of PFNA and

PFOA formed through further chain shortening.
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Caption: The central role of 10:2 FTUCA in the aerobic biotransformation of fluorotelomers.

Red node indicates the target analyte; green nodes indicate persistent terminal products.

Biodegradation Kinetics in Soil & Sediment
Research indicates that 10:2 FTUCA is non-persistent in its parent form but persistent in terms

of total organic fluorine due to its conversion to PFAAs.

Sediment-Water Microcosm Dynamics
In aerobic sediment-water systems, 10:2 FTUCA exhibits rapid dissipation from the water

column, driven initially by sorption and subsequently by biodegradation.

Water Phase: Complete loss is typically observed within 20–25 days.[1]

Sediment Phase: Concentration peaks early (Day 4–7) as the compound partitions from

water, followed by a sharp decline (degradation) to <1% by Day 35.[1]

Mass Balance Deficit: A common experimental challenge is the "missing mass" (up to 30-

40%), attributed to the formation of volatile intermediates or irreversible binding (bound

residues) to the soil matrix.

Kinetic Data Summary (Aerobic Conditions)

Matrix
Half-Life (

)
Primary Metabolite Reference

Aerobic Soil 3 – 7 days*

PFDA

(Perfluorodecanoic

Acid)

[Wang et al., 2009]

Sediment

(Freshwater)
< 5 days (Dissipation) PFDA, 10:2 FTCA [Myers et al., 2010]

Activated Sludge < 24 hours PFDA [Zhang et al., 2013]

*Note: Soil half-lives are highly dependent on organic carbon content (

) and microbial biomass.
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Experimental Methodologies
To generate reproducible data, researchers must control for the surfactant nature of 10:2

FTUCA. Standard methods often fail due to losses on glass walls or incomplete extraction from

soil pores.

Protocol A: Aerobic Soil Microcosm Setup (Adapted
OECD 307)
Objective: Determine the transformation pathway and rate in soil.

Soil Preparation:

Sieve fresh field soil (2 mm). Determine

(Water Holding Capacity).

Adjust moisture to 40-60%

.

Critical Step: Pre-incubate soil for 7-14 days to reactivate microbial communities dormant

from storage.

Dosing:

Do not use aqueous dosing solutions (low solubility causes precipitation).

Use a volatile carrier solvent (e.g., Acetone) to spike 10:2 FTUCA onto a small subsample

of silica sand or soil. Evaporate solvent completely.

Mix spiked subsample into the main soil mass to achieve ~1 mg/kg concentration.

Incubation:

Maintain at 20°C ± 2°C in the dark.

Use a flow-through system with a volatile trap (XAD-2 resin) if capturing volatile

intermediates (FTOHs) is required.
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Sampling Points:

Days 0, 1, 3, 7, 14, 28, 56, 90.

Note: Early time points are crucial due to the rapid initial transformation.

Protocol B: Extraction & Analysis (LC-MS/MS)
Objective: Quantitative recovery of 10:2 FTUCA and PFDA from soil matrices.

Extraction (WAX/Basic Methanol):

Weigh 1 g soil into a polypropylene (PP) tube. Avoid glass.

Add internal standards (mass-labeled

-PFDA).

Solvent: Add 4 mL 1% Ammonium Hydroxide (

) in Methanol. The base is critical to disrupt ionic bonds between the carboxylic acid
headgroup and soil cations (

).

Agitation: Vortex (1 min) -> Sonicate (15 min) -> Shake (1 hr).

Centrifuge (4000 rpm, 10 min). Collect supernatant.

Repeat extraction 2x and combine extracts.

Clean-up (Envi-Carb / WAX):

Pass extract through an Envi-Carb (graphitized carbon) cartridge to remove soil organic

matter (humic acids) which cause ion suppression.

Caution: 10:2 FTUCA has a long tail; ensure elution volume is sufficient to recover it from

the carbon phase.

Instrumental Analysis (LC-MS/MS):
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Column: C18 Reverse Phase (e.g., Acquity BEH C18), 2.1 x 50 mm.

Mobile Phase: (A) 2mM Ammonium Acetate in Water; (B) Methanol or Acetonitrile.

Transition (MRM):

Precursor: 577 (

)

Product: 533 (

) or 119 (

).

Quantification: Isotope Dilution Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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